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Compound of Interest

Compound Name: N-(2-Hydroxyethyl)acetamide

Cat. No.: B093306 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of N-(2-Hydroxyethyl)acetamide, geared towards

researchers, scientists, and professionals in drug development.

Core Molecular Data
N-(2-Hydroxyethyl)acetamide, also known as acetylcolamine, is a chemical compound with a

variety of industrial and potential pharmaceutical applications. Below is a summary of its key

quantitative data.

Property Value

Molecular Formula C4H9NO2

Molecular Weight 103.12 g/mol

CAS Number 142-26-7

Synthesis of N-(2-Hydroxyethyl)acetamide
A common and efficient method for the synthesis of N-(2-Hydroxyethyl)acetamide is the

acylation of ethanolamine with an acetylating agent, such as acetic anhydride or acetyl

chloride. This reaction is typically performed in a suitable solvent and may require a base to

neutralize the acidic byproduct.
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Experimental Protocol: Acylation of Ethanolamine
Materials:

Ethanolamine

Acetic anhydride

Anhydrous diethyl ether (or another suitable aprotic solvent)

Sodium bicarbonate (or another suitable base)

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve ethanolamine in anhydrous diethyl ether.

Cool the solution in an ice bath and begin stirring.

Slowly add acetic anhydride dropwise to the stirred solution from a dropping funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for several hours.

Monitor the reaction progress using thin-layer chromatography (TLC).
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Upon completion, quench the reaction by slowly adding a saturated solution of sodium

bicarbonate to neutralize any excess acetic anhydride and acetic acid.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to yield the crude N-(2-Hydroxyethyl)acetamide.

The crude product can be further purified by distillation or recrystallization.

Synthesis Workflow

Ethanolamine +
Acetic Anhydride

Reaction in
Diethyl Ether

Acylation Aqueous Workup
(NaHCO3 wash)

Solvent Extraction
(Diethyl Ether)

Drying
(MgSO4)

Purification
(Distillation/Recrystallization) N-(2-Hydroxyethyl)acetamide

Click to download full resolution via product page

Synthesis workflow for N-(2-Hydroxyethyl)acetamide.

Potential Biological Role and Signaling Pathway
While N-(2-Hydroxyethyl)acetamide itself is not extensively studied for its biological activity,

structurally related N-acylethanolamines (NAEs) have garnered significant interest in

pharmacology. One prominent example is N-palmitoylethanolamide (PEA), an endogenous

fatty acid amide that has demonstrated anti-inflammatory, analgesic, and neuroprotective

properties.

Based on the mechanism of action of PEA, it is plausible that N-(2-Hydroxyethyl)acetamide
could interact with similar biological targets, although with different potency and efficacy. A key

pathway for NAEs involves the endocannabinoid system, particularly the cannabinoid-like G

protein-coupled receptors.

Proposed Signaling Pathway
The proposed signaling pathway for N-(2-Hydroxyethyl)acetamide, by analogy to other N-

acylethanolamines, may involve the activation of cannabinoid CB2 receptors, which are
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primarily expressed on immune cells. This activation can lead to the downstream modulation of

inflammatory responses.
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Proposed signaling pathway for N-(2-Hydroxyethyl)acetamide.

This guide serves as a foundational resource for researchers. Further experimental validation is

necessary to fully elucidate the synthetic and biological properties of N-(2-
Hydroxyethyl)acetamide.

To cite this document: BenchChem. [An In-depth Technical Guide to N-(2-
Hydroxyethyl)acetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093306#n-2-hydroxyethyl-acetamide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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